Ethyl 4-(((2-chlorophenyl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(2-chlorophenyl)sulfonyloxy-6-oxo-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C19H15ClN2O6S/c1-2-27-19(24)18-15(28-29(25,26)16-11-7-6-10-14(16)20)12-17(23)22(21-18)13-8-4-3-5-9-13/h3-12H,2H2,1H3
• InChI Key: IRMGATHKKDQOPV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OS(=O)(=O)C2=CC=CC=C2Cl)C3=CC=CC=C3
• Molecular Formula: C19H15ClN2O6S
• Molecular Weight: 434.9 g/mol
• CAS No.: 899991-93-6

Description

Ethyl 4-(((2-chlorophenyl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C19H15ClN2O6S and its molecular weight is 434.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Applications

• Antimicrobial Agents : Research into related compounds, such as those synthesized from reactions involving chlorophenyl and hydrazine hydrate, has shown potential antimicrobial applications. These compounds were evaluated for their antibacterial and antifungal activities against various pathogens like Escherichia coli, Staphylococcus aureus, and Candida albicans. The findings indicate the potential of these compounds in developing new antimicrobial agents (Desai, Shihora, & Moradia, 2007; Azab, Youssef, & El-Bordany, 2013).

Synthesis and Characterization for Structural Analysis

• Crystal and Molecular Structure Analysis : Compounds similar in structure have been synthesized and characterized, with their crystal and molecular structures analyzed through techniques like X-ray diffraction. This research avenue highlights the importance of these compounds in understanding molecular interactions and structural stability, which could have implications in material science and drug design (Achutha et al., 2017).

Potential in Cancer Research

• Anticancer Agents : Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized and evaluated for their potential as antibacterial agents, with implications that such compounds could be explored further for anticancer applications. The research suggests these compounds' utility in developing new therapeutic agents (Gomha, Salah, & Abdelhamid, 2014).

Catalytic Applications

• Oxidation Reactions : Studies involving vitamin B2-derived organocatalysts for the aerobic oxidation of sulfides into sulfoxides under environmentally benign conditions indicate the potential catalytic applications of related compounds. This research underscores the compound's relevance in green chemistry and sustainable chemical processes (Imada, Tonomura, Komiya, & Naota, 2013).